N-[4-(4-acetylpiperazin-1-yl)phenyl]-4-bromo-3-methoxynaphthalene-2-carboxamide

• Molecular Formula: C24H24BrN3O3
• Molecular Weight: 482.4 g/mol
• IUPAC Name: N-[4-(4-acetylpiperazin-1-yl)phenyl]-4-bromo-3-methoxynaphthalene-2-carboxamide
• InChI: InChI=1S/C24H24BrN3O3/c1-16(29)27-11-13-28(14-12-27)19-9-7-18(8-10-19)26-24(30)21-15-17-5-3-4-6-20(17)22(25)23(21)31-2/h3-10,15H,11-14H2,1-2H3,(H,26,30)
• InChI Key: DMNQAUYTNYSETI-UHFFFAOYSA-N
• SMILES: CC(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC4=CC=CC=C4C(=C3OC)Br

Description

N-[4-(4-acetylpiperazin-1-yl)phenyl]-4-bromo-3-methoxynaphthalene-2-carboxamide, also known as ABMN-107, is a novel small molecule compound that has shown promising results in scientific research applications.

Mechanism of Action

The mechanism of action of N-[4-(4-acetylpiperazin-1-yl)phenyl]-4-bromo-3-methoxynaphthalene-2-carboxamide involves its binding to specific targets in the body, such as ion channels and enzymes. For example, in cancer research, N-[4-(4-acetylpiperazin-1-yl)phenyl]-4-bromo-3-methoxynaphthalene-2-carboxamide binds to tubulin, a protein involved in cell division, leading to the disruption of microtubule formation and subsequent cell death. In inflammation research, N-[4-(4-acetylpiperazin-1-yl)phenyl]-4-bromo-3-methoxynaphthalene-2-carboxamide inhibits the activity of the enzyme phosphodiesterase 4 (PDE4), leading to a reduction in the production of pro-inflammatory cytokines. In neuropathic pain research, N-[4-(4-acetylpiperazin-1-yl)phenyl]-4-bromo-3-methoxynaphthalene-2-carboxamide modulates the activity of voltage-gated sodium channels, leading to a reduction in the transmission of pain signals.
Biochemical and Physiological Effects:
N-[4-(4-acetylpiperazin-1-yl)phenyl]-4-bromo-3-methoxynaphthalene-2-carboxamide has been shown to have various biochemical and physiological effects in the body, depending on the target it binds to. For example, in cancer research, N-[4-(4-acetylpiperazin-1-yl)phenyl]-4-bromo-3-methoxynaphthalene-2-carboxamide induces apoptosis, inhibits angiogenesis, and disrupts microtubule formation. In inflammation research, N-[4-(4-acetylpiperazin-1-yl)phenyl]-4-bromo-3-methoxynaphthalene-2-carboxamide reduces the production of pro-inflammatory cytokines and inhibits the activity of PDE4. In neuropathic pain research, N-[4-(4-acetylpiperazin-1-yl)phenyl]-4-bromo-3-methoxynaphthalene-2-carboxamide modulates the activity of voltage-gated sodium channels, leading to a reduction in the transmission of pain signals.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[4-(4-acetylpiperazin-1-yl)phenyl]-4-bromo-3-methoxynaphthalene-2-carboxamide for lab experiments is its specificity for certain targets, which allows for more precise and targeted studies. Additionally, N-[4-(4-acetylpiperazin-1-yl)phenyl]-4-bromo-3-methoxynaphthalene-2-carboxamide has shown promising results in various scientific research applications, making it a potentially useful tool for studying disease mechanisms and developing new therapies. However, one limitation of N-[4-(4-acetylpiperazin-1-yl)phenyl]-4-bromo-3-methoxynaphthalene-2-carboxamide is its relatively complex synthesis method, which may limit its availability and accessibility for some researchers.

Future Directions

There are several future directions for research on N-[4-(4-acetylpiperazin-1-yl)phenyl]-4-bromo-3-methoxynaphthalene-2-carboxamide. One potential direction is the development of N-[4-(4-acetylpiperazin-1-yl)phenyl]-4-bromo-3-methoxynaphthalene-2-carboxamide as a therapeutic agent for cancer, inflammation, and neuropathic pain. Another direction is the exploration of N-[4-(4-acetylpiperazin-1-yl)phenyl]-4-bromo-3-methoxynaphthalene-2-carboxamide's potential as a tool for studying disease mechanisms and developing new therapies. Additionally, further research is needed to fully understand the mechanism of action and biochemical and physiological effects of N-[4-(4-acetylpiperazin-1-yl)phenyl]-4-bromo-3-methoxynaphthalene-2-carboxamide, as well as its potential advantages and limitations for lab experiments.

Synthesis Methods

N-[4-(4-acetylpiperazin-1-yl)phenyl]-4-bromo-3-methoxynaphthalene-2-carboxamide is synthesized through a multi-step process involving the reaction of 4-bromo-3-methoxynaphthalene-2-carboxylic acid with 4-(4-acetylpiperazin-1-yl)aniline in the presence of a coupling agent. The resulting intermediate is then subjected to a series of reactions, including deprotection and cyclization, to yield the final product.

Scientific Research Applications

N-[4-(4-acetylpiperazin-1-yl)phenyl]-4-bromo-3-methoxynaphthalene-2-carboxamide has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neuropathic pain. In cancer research, N-[4-(4-acetylpiperazin-1-yl)phenyl]-4-bromo-3-methoxynaphthalene-2-carboxamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In inflammation research, N-[4-(4-acetylpiperazin-1-yl)phenyl]-4-bromo-3-methoxynaphthalene-2-carboxamide has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neuropathic pain research, N-[4-(4-acetylpiperazin-1-yl)phenyl]-4-bromo-3-methoxynaphthalene-2-carboxamide has been shown to alleviate pain by modulating the activity of voltage-gated sodium channels.